Cas no 914637-02-8 (5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carbaldehyde)

• Product Name: 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carbaldehyde
• CAS No: 914637-02-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD08235197
• CID: 1078416
• PubChem ID: 26967189
• Update Time: 2025-04-20

5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro-5H-imidazo-[1,2-a]azepine-3-carbaldehyde
• 6,7,8,9-TETRAHYDRO-5H-IMIDAZO[1,2-A]AZEPINE-3-CARBALDEHYDE
• 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carbaldehyde
• EN300-412708
• CS-0248753
• 6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine-3-carboxaldehyde
• DTXSID401184360
• Z1162448801
• MFCD08235197
• 914637-02-8

• MDL： MFCD08235197
• Inchi： 1S/C9H12N2O/c12-7-8-6-10-9-4-2-1-3-5-11(8)9/h6-7H,1-5H2
• InChI Key： OSYKOLZHMZYEHJ-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C2CCCCCN21

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines